Cas no 623-68-7 (Crotonic anhydride)

Crotonic anhydride Properties

Names and Identifiers

• But-2-enoic anhydride
• 2-Butenoic anhydride
• Crotonic Anhydride
• Crotonic acid anhydride
• 2-Butenoic acid, anhydride
• Anhydrid kyseliny krotonove [Czech]
• N521PMQ949
• [(E)-but-2-enoyl] (E)-but-2-enoate
• Anhydrid kyseliny krotonove
• 2-Butenoic acid, 1,1'-anhydride
• PubChem21781
• Di(2-butenoic)anhydride
• Crotonic anhydride, 95%
• (E)-but-2-enoic anhydride
• WLN: 2U1VOV1U2
• VJDDQSBNUHLBTD-GGWOSOGESA-
• (E)-CROTONIC ANHYDRIDE
• NSC97397
• 78957-07-0
• TRANS-CROTONIC ANHYDRIDE
• CROTONIC ANHYDRIDE [HSDB]
• trans-crotonic acid anhydride
• VJDDQSBNUHLBTD-GGWOSOGESA-N
• NSC 97397
• 2-Butenoic acid, anhydride, (2E,2'E)-
• NSC-97397
• EN300-4290253
• HSDB 2815
• MFCD00009286
• EINECS 210-807-1
• Q27284563
• (2E)-but-2-enoyl (2E)-but-2-enoate
• DTXSID50870710
• A833742
• Crotonic acid anhydrous??
• SCHEMBL16505
• BS-42282
• SCHEMBL16503
• UNII-N521PMQ949
• 623-68-7
• But-2-enoicanhydride
• 2-BUTENOIC ACID, 1,1'-ANHYDRIDE, (2E,2'E)-
• (E)-but-2-enoic acid [(E)-but-2-enoyl] ester
• AKOS015912798
• D89246
• Crotonicanhydride
• DTXCID90910987
• 2Butenoic acid, anhydride
• +Expand

• MDL： MFCD00009286
• InChIKey： VJDDQSBNUHLBTD-GGWOSOGESA-N
• Inchi： 1S/C8H10O3/c1-3-5-7(9)11-8(10)6-4-2/h3-6H,1-2H3/b5-3+,6-4+
• SMILES： O(C(/C(/[H])=C(\[H])/C([H])([H])[H])=O)C(/C(/[H])=C(\[H])/C([H])([H])[H])=O

Computed Properties

• Exact Mass: 154.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 154.062994
• Heavy Atom Count: 11
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 1.20840
• PSA: 43.37000
• Refractive Index: n20/D 1.473(lit.)
• Boiling Point: 131°C/20mmHg(lit.)
• Melting Point: 72 DEG C
• Flash Point: 231 °F
• Color/Form: 。
• Solubility: Not determined.
• Sensitiveness: Sensitive to humidity
• Density: 1.04 g/mL at 25 °C(lit.)

Crotonic anhydride Security Information

• Symbol: GHS05
• RTECS：GQ6125000
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26; S36/37/39; S45
• Packing Group：III
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3265 8/PG 3
• Hazard Statement： H290-H303-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P312-P390-P405-P406-P501
• Prompt：dangerous
• PackingGroup：II
• Risk Phrases： R34: can cause burns.
• HazardClass：8

Crotonic anhydride Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%